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Introduction
Triamylamine, also known as tri-n-pentylamine, is a tertiary amine with the chemical formula

C₁₅H₃₃N. It is characterized by a central nitrogen atom bonded to three pentyl (amyl) groups.

This sterically hindered structure imparts unique physical and chemical properties, making it a

subject of interest in various industrial and research applications.[1] This guide provides a

comprehensive overview of the core physical and chemical characteristics of Triamylamine,

detailed experimental protocols for property determination, and visualizations of its chemical

reactivity.

Physical Properties of Triamylamine
Triamylamine is a clear, colorless to pale yellow liquid with a characteristic amine or fishy odor.

[1][2][3] Its physical state at room temperature is a liquid, a common trait for primary amines

with three or four carbon atoms, while lower aliphatic amines are typically gases and higher

ones are solids.[4][5][6] The quantitative physical properties of Triamylamine are summarized

in Table 1.

Table 1: Physical Properties of Triamylamine
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Property Value Source(s)

Molecular Formula C₁₅H₃₃N [1][4][7][8]

Molecular Weight 227.43 g/mol [1][4][7]

Melting Point -61.15 °C (estimate) [7][9]

Boiling Point
240 to 242.5 °C at 760 mmHg

(464 to 473 °F)
[1][4][8][10]

81-83 °C at 0.2 mmHg [2][7][9][11]

Density 0.782 - 0.802 g/mL at 20-25 °C [1][2][4][7][8][9]

Solubility in Water Insoluble (<1 mg/mL) [1][4]

Solubility in Organic Solvents Soluble in alcohol and ether [2][7][9]

Flash Point
97.8 to 101.7 °C (208 to 215

°F)
[1][2][4][7][8][9]

Vapor Pressure
1 mmHg at 20 °C; 0.0338

mmHg at 25°C
[7][8][9]

Vapor Density 7.83 (Relative to Air) [1][4]

Refractive Index (n20/D) 1.436 - 1.443 [2][7][8][9][11]

pKa 9.99 ± 0.50 (Predicted) [7][9]

Chemical Properties and Reactivity
As a tertiary amine, Triamylamine's chemical behavior is dictated by the lone pair of electrons

on the nitrogen atom, which makes it a base and a nucleophile.

Basicity and Acid Reactions: Triamylamine is basic and readily reacts with acids in exothermic

neutralization reactions to form salts and water.[1][2][4]

Reactivity with Oxidizing Agents: It can react with strong oxidizing agents, which may lead to

hazardous byproducts.[1][2][4] Therefore, it should not be stored or handled near such

substances.[1]
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Incompatibilities: Triamylamine may be incompatible with isocyanates, halogenated organics,

peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[2][4] In combination with

strong reducing agents like hydrides, it may generate flammable gaseous hydrogen.[2][4]

Formation of Quaternary Ammonium Salts: When treated with alkyl halides, Triamylamine can

form quaternary ammonium salts.[1] This reaction is a cornerstone of its use as a chemical

intermediate.[1]

Corrosion Inhibition: Triamylamine is utilized as a corrosion inhibitor, forming a protective film

on metal surfaces.[1][2][9] The mechanism involves the adsorption of the amine onto the metal

surface, which blocks the active sites for corrosion.

Experimental Protocols
Detailed experimental protocols for determining the specific physical properties of

Triamylamine are not readily available in the literature. However, standard laboratory

procedures for characterizing liquid amines can be employed.

1. Determination of Boiling Point (Distillation Method): The boiling point of Triamylamine can

be determined using a simple distillation apparatus.[12]

Apparatus: Round-bottom flask, heating mantle, distillation head with a port for a

thermometer, condenser, receiving flask, and boiling chips.

Procedure:

Place a sample of Triamylamine (e.g., 20-30 mL) into the round-bottom flask along with a

few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all joints are secure. The thermometer bulb

should be positioned so that its top is level with the bottom of the side arm of the

distillation head.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor condenses.
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The boiling point is the constant temperature at which the liquid is actively boiling and

condensing into the receiving flask.[13] Record the atmospheric pressure at the time of the

experiment, as boiling point is pressure-dependent.

2. Determination of Density: The density of Triamylamine can be measured using a

pycnometer or a digital densitometer.[14][15][16]

Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance.

Procedure:

Clean and dry the pycnometer thoroughly and determine its mass.

Fill the pycnometer with distilled water and record the mass. Use this to calculate the

exact volume of the pycnometer at a given temperature.

Empty, clean, and dry the pycnometer.

Fill the pycnometer with Triamylamine and record its mass.

The density is calculated by dividing the mass of the Triamylamine by the volume of the

pycnometer.

3. Determination of Solubility: A qualitative determination of solubility in water and organic

solvents can be performed through simple mixing.[3][4][17]

Apparatus: Test tubes, vortex mixer (optional).

Procedure:

Place a small amount of Triamylamine (e.g., 0.5 mL) into a test tube.

Add a small amount of the solvent to be tested (e.g., 3 mL of water).

Agitate the mixture vigorously.

Observe whether a single homogeneous phase is formed (soluble) or if two distinct layers

remain (insoluble).
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For water solubility, the resulting solution can be tested with pH paper; an alkaline pH is

indicative of an amine.[3]

Visualizations
Chemical Reactions of Triamylamine
The following diagrams illustrate the fundamental reactivity of Triamylamine as a nucleophile.

Nucleophilic Acyl Substitution of an Acyl Chloride with Triamylamine
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Caption: Reaction mechanism of Triamylamine with an acyl chloride.

SN2 Reaction of an Alkyl Halide with Triamylamine
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Click to download full resolution via product page

Caption: Formation of a quaternary ammonium salt.

Experimental Workflow
The logical flow for the experimental determination of the key physical properties of an

unknown liquid amine like Triamylamine is depicted below.
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General Experimental Workflow for Physical Property Determination
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Triamylamine
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Caption: Workflow for physical property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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